Cas no 1261610-48-3 (3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionic acid)

• Product Name: 3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionic acid
• CAS No: 1261610-48-3
• MF: C₁₀H₈F₄O₃
• MW: 252.162337303162
• CID: 4986361
• Update Time: 2023-08-24

3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Fluoro-6'-(trifluoromethoxy)phenyl)propionic acid

• Inchi： 1S/C10H8F4O3/c11-7-2-1-3-8(17-10(12,13)14)6(7)4-5-9(15)16/h1-3H,4-5H2,(H,15,16)
• InChI Key： DMRMDSXZACOKFD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CCC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: 3
• Topological Polar Surface Area: 46.5